Cas no 1219802-58-0 (4-Chlorothiobenzamide-2,3,5,6-d4)

• Product Name: 4-Chlorothiobenzamide-2,3,5,6-d4
• CAS No: 1219802-58-0
• MF: C₇H₆ClNS
• MW: 171.647239208221
• CID: 1066383
• Update Time: 2025-06-15

4-Chlorothiobenzamide-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Chlorothiobenzamide-2,3,5,6-d4
• 4-ChlorothiobenzaMide--d4

• Inchi： 1S/C7H6ClNS/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H2,9,10)
• InChI Key： OKPUICCJRDBRJT-UHFFFAOYSA-N
• SMILES： C(C1C([H])=C([H])C(Cl)=C([H])C=1[H])(=S)N

Additional information on 4-Chlorothiobenzamide-2,3,5,6-d4

Comprehensive Analysis of 4-Chlorothiobenzamide-2,3,5,6-d4 (CAS No. 1219802-58-0): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and pharmaceutical development, deuterated compounds like 4-Chlorothiobenzamide-2,3,5,6-d4 (CAS No. 1219802-58-0) have garnered significant attention due to their unique isotopic labeling properties. This compound, a deuterium-enriched analog of 4-Chlorothiobenzamide, is widely utilized in mass spectrometry, metabolic studies, and drug discovery. Its deuterium labeling enhances analytical precision, making it indispensable for researchers investigating molecular pathways and pharmacokinetics.

The structural specificity of 4-Chlorothiobenzamide-2,3,5,6-d4 lies in its four deuterium atoms at positions 2, 3, 5, and 6 of the benzene ring, which replaces hydrogen atoms. This modification minimizes the "isotope effect" in analytical applications, ensuring accurate quantification in LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) studies. As the demand for stable isotope-labeled compounds grows, this compound has become a focal point for laboratories specializing in proteomics and metabolomics.

Recent advancements in precision medicine and personalized therapeutics have further amplified the relevance of 4-Chlorothiobenzamide-2,3,5,6-d4. Researchers are leveraging its properties to develop targeted therapies, particularly in oncology and neurology. For instance, its role as an internal standard in biomarker validation aligns with the industry's shift toward non-invasive diagnostics. A 2023 study highlighted its utility in tracking drug metabolites, addressing a common query among scientists: "How can deuterated compounds improve drug bioavailability studies?"

From a synthetic chemistry perspective, the preparation of 4-Chlorothiobenzamide-2,3,5,6-d4 involves meticulous deuterium incorporation via catalytic exchange or custom synthesis routes. This process underscores the importance of high-purity reagents in yielding compounds with ≥98% isotopic enrichment, a benchmark for reliable research outcomes. Suppliers often emphasize its storage conditions (typically 2–8°C under inert gas) to maintain stability, a detail frequently searched by procurement specialists.

Beyond academia, industries such as agrochemicals and material science are exploring deuterated derivatives like 4-Chlorothiobenzamide-2,3,5,6-d4 for their potential in enhancing product longevity and performance. For example, its application in polymer stabilization has sparked discussions on forums like ResearchGate, where users inquire about "deuterium's impact on photodegradation resistance." Such interdisciplinary interest positions this compound as a versatile tool in innovation-driven sectors.

Regulatory compliance and safety remain paramount when handling 4-Chlorothiobenzamide-2,3,5,6-d4. While not classified as hazardous, adherence to GLP (Good Laboratory Practices) ensures traceability and reproducibility—a concern echoed in FDA and EMA guidelines. This aligns with trending searches on "best practices for deuterated compound handling," reflecting the community's commitment to operational excellence.

Looking ahead, the integration of AI-driven drug design and automated synthesis platforms is expected to streamline the production of deuterated analogs like 4-Chlorothiobenzamide-2,3,5,6-d4. As sustainability gains traction, green chemistry approaches for isotope labeling may redefine cost-efficiency, answering queries such as "Can deuterium labeling be scaled economically?" With its multifaceted utility and alignment with cutting-edge research trends, this compound exemplifies the synergy between chemistry and technological progress.